Cas no 1807276-20-5 (Methyl 3-cyano-2,5-dihydroxybenzoate)

Methyl 3-cyano-2,5-dihydroxybenzoate structure
1807276-20-5 structure
Product Name:Methyl 3-cyano-2,5-dihydroxybenzoate
CAS No:1807276-20-5
MF:C9H7NO4
MW:193.156182527542
CID:4795522
Update Time:2025-09-18

Methyl 3-cyano-2,5-dihydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-cyano-2,5-dihydroxybenzoate
    • Inchi: 1S/C9H7NO4/c1-14-9(13)7-3-6(11)2-5(4-10)8(7)12/h2-3,11-12H,1H3
    • InChI Key: BDBHOKOJLBSMAH-UHFFFAOYSA-N
    • SMILES: OC1C(C#N)=CC(=CC=1C(=O)OC)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 269
  • XLogP3: 1.3
  • Topological Polar Surface Area: 90.6

Methyl 3-cyano-2,5-dihydroxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015011426-250mg
Methyl 3-cyano-2,5-dihydroxybenzoate
1807276-20-5 97%
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504.00 USD 2021-05-31
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A015011426-500mg
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